Cas no 154312-79-5 (2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]-)

• Product Name: 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]-
• CAS No: 154312-79-5
• MF: C₂₅H₁₉N₃
• MW: 361.438465356827
• CID: 3799587
• PubChem ID: 13717108
• Update Time: 2025-05-24

2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]-
• (2E)-3-[1-Triphenylmethyl)imidazol-4-yl]prop-2-enenitrile
• SCHEMBL9547333
• 154312-79-5
• BS-35348
• (E)-3-(1-Tritylimidazol-4-yl)prop-2-enenitrile

• Inchi： 1S/C25H19N3/c26-18-10-17-24-19-28(20-27-24)25(21-11-4-1-5-12-21,22-13-6-2-7-14-22)23-15-8-3-9-16-23/h1-17,19-20H
• InChI Key： PIYOFQNVWJUYPC-UHFFFAOYSA-N
• SMILES： C(#N)C=CC1=CN(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 361.157897619Da
• Monoisotopic Mass: 361.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]-

2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]

The compound 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl], with CAS No. 154312-79-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a nitrile group with an imidazole ring substituted with a triphenylmethyl group. The imidazole ring, a five-membered heterocyclic compound, plays a crucial role in the compound's reactivity and functionality.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and catalytic systems. The triphenylmethyl group attached to the imidazole ring contributes to the compound's stability and enhances its electronic properties. This makes it an attractive candidate for use in the synthesis of novel polymers, as well as in the design of functional materials for electronic devices.

One of the most intriguing aspects of 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl] is its ability to participate in various types of chemical reactions. For instance, its nitrile group can undergo hydrolysis to form carboxylic acids or amides, depending on the reaction conditions. This versatility makes it a valuable building block in organic synthesis. Additionally, the imidazole ring can act as a coordinating unit, enabling the formation of metal complexes with potential applications in catalysis and sensing technologies.

Recent research has also explored the use of this compound in the field of medicinal chemistry. Its structure provides a platform for designing bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been investigated for their ability to inhibit certain enzymes or modulate cellular signaling pathways. These findings underscore its importance as a lead compound in drug discovery efforts.

In terms of synthesis, 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl] can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Researchers have also developed efficient protocols to optimize the yield and selectivity of these reactions.

The physical properties of this compound are equally noteworthy. It exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Additionally, its solubility in common organic solvents facilitates its use in solution-based reactions and formulations.

From an environmental perspective, understanding the fate and behavior of 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl] in different ecosystems is essential for ensuring its safe use and disposal. Studies have shown that it undergoes biodegradation under specific conditions, although further research is needed to fully characterize its environmental impact.

In conclusion, 2-Propenenitrile, 3-[1-(triphenylmethyl)-1H-imidazol-4-yl] is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.